4-Hydroxymethyl-N-methoxy-N-methylbenzamide

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 4-(hydroxymethyl)-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C10H13NO3/c1-11(14-2)10(13)9-5-3-8(7-12)4-6-9/h3-6,12H,7H2,1-2H3
• InChI Key: ZQBJFGATCFRUMM-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC=C(C=C1)CO)OC

Description

4-Hydroxymethyl-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(Hydroxymethyl)benzoic acid (3.00 g, 19.7 mmol) and N,O-dimethylhydroxylamine hydrochloride (2.31 g, 23.7 mmol) in chloroform (30 mL) was stirred with 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (4.54 g, 23.7 mmol), 1-hydroxybenzotriazole (3.20 g, 23.7 mmol) and N,N-diisopropylethylamine (8.04 mL, 47.3 mmol) at room temperature for one day. After addition of water, the reaction mixture was extracted with ethyl acetate, and the organic layer was washed with saturated aqueous sodium chloride, dried over anhydrous sodium sulfate and concentrated under reduced pressure to give a mixture containing the title compound as a colorless oil (4.20 g). The resulting mixture was used for the next step.